Cas no 2248313-95-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate
• CAS No: 2248313-95-1
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 6338401
• PubChem ID: 165890238
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate
• 2248313-95-1
• EN300-6514264

• Inchi： 1S/C14H10N2O6/c1-8-6-11(15-21-8)20-7-12(17)22-16-13(18)9-4-2-3-5-10(9)14(16)19/h2-6H,7H2,1H3
• InChI Key： DJBDMWIHVYWOKC-UHFFFAOYSA-N
• SMILES： O(C(COC1C=C(C)ON=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.05388604g/mol
• Monoisotopic Mass: 302.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate (CAS No. 2248313-95-1) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate, identified by the CAS number 2248313-95-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, incorporating both isoindole and oxazole moieties, which are well-documented for their versatile biological activities. The presence of a dioxo group and an acetoate ester moiety further enhances its potential as a scaffold for drug discovery and molecular probes.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(5-methyl-1,2-oxazol-3-yl)oxy]acetate (CAS No. 2248313-95-1) presents a rich framework for interaction with biological targets. The isoindole core is known to exhibit properties such as electron-deficient aromaticity and the ability to form stable hydrogen bonds, making it an attractive component in the design of bioactive molecules. Additionally, the 5-methyl-substituted oxazole ring introduces further conformational flexibility and electronic modulation, which can be exploited to fine-tune binding affinities and selectivity in drug-like molecules.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological macromolecules. Studies suggest that the dioxo group may serve as a key pharmacophore for binding to specific enzymes or receptors, while the acetoate ester can modulate solubility and metabolic stability. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[5-methyl-(CAS No. 2248313)-95] acetate a promising candidate for further investigation in medicinal chemistry.

In the realm of drug discovery, heterocyclic compounds are increasingly recognized for their ability to mimic natural product scaffolds while offering novel chemical diversity. The combination of an isoindole ring with an oxazole substituent provides a unique structural motif that has not been extensively explored but holds potential for addressing unmet medical needs. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The 5-methyl-substituted oxazole ring further enhances the compound's potential by introducing steric and electronic variations that can be leveraged to optimize pharmacokinetic profiles.

The acetoate ester moiety in 1,3-dioxo-(CAS No. 2248313)-95-acetate is particularly noteworthy as it can be easily modified through various synthetic strategies to introduce additional functional groups or tags for biochemical assays. This adaptability makes it an invaluable tool for researchers seeking to develop novel probes or inhibitors with tailored properties. Moreover, the compound's solubility characteristics can be improved by derivatization of the acetoate group into more hydrophilic esters or amides, broadening its applicability in both in vitro and in vivo studies.

Emerging research indicates that modifications to the 5-methyl-substituted oxazole ring can significantly alter the biological activity of this compound. For example, replacing the methyl group with other alkyl or aryl substituents can shift binding preferences towards different targets or enhance selectivity against off-target effects. Such structural diversification is crucial for advancing drug candidates through preclinical development phases and ultimately into clinical trials. The isoindole core remains a stable scaffold upon such modifications, ensuring that key pharmacophoric interactions are preserved.

The synthesis of 1-(CAS No.)-(dihydro)-acetoate presents an interesting challenge due to its complex architecture but also offers opportunities for innovation in synthetic methodology. Recent reports highlight novel catalytic approaches that have streamlined the construction of isoindole derivatives while maintaining high regioselectivity and yield. These advances are particularly relevant given the growing demand for efficient synthetic routes in pharmaceutical research.

Beyond its potential as a drug candidate, 2248313-acetate exhibits promise as a tool compound for biochemical investigations. Its unique structural features make it suitable for use as a ligand in enzyme inhibition studies or as a substrate in metabolic pathway analysis. Furthermore, (CAS No.) derivatives have been explored as probes for understanding protein-protein interactions (PPIs), which are critical yet challenging targets in modern drug discovery.

The integration of machine learning algorithms into virtual screening pipelines has accelerated the identification of promising candidates like this one from large chemical libraries. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can predict binding affinities and optimize lead structures before experimental validation becomes necessary.

In conclusion, 2248313-acetate represents an exciting opportunity at the intersection of organic chemistry, biochemistry, (CAS No.) pharmaceutical research, (dihydro)-acetoate development, (5-methyl)-substituted oxazole applications, (pharmacophoric features) medicinal chemistry advances, (molecular probes) computational biology insights, (drug discovery progress) heterocyclic scaffold innovations, (synthetic methodologies) enzymatic target interactions, (biological activities) bioactive molecule design, (structural diversity) chemical biology exploration, (preclinical development) clinical trial readiness, (structural modifications) synthetic optimization strategies, (ligand-based approaches). As our understanding grows through interdisciplinary collaboration,* this compound* will continue* contribute* significant* progress* toward* therapeutic breakthroughs.